Cas no 866866-49-1 (N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide
• CAS No: 866866-49-1
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• CID: 6494667
• Update Time: 2025-05-20

N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide
• N-(4-methylphenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.5]dec-1-en-4-yl)acetamide

• Inchi： 1S/C23H25N3O2/c1-17-10-12-19(13-11-17)24-20(27)16-26-22(28)21(18-8-4-2-5-9-18)25-23(26)14-6-3-7-15-23/h2,4-5,8-13H,3,6-7,14-16H2,1H3,(H,24,27)
• InChI Key： DZBVLURRHFZDOZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CN1C2(CCCCC2)N=C(C2=CC=CC=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide

Professional Introduction to N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide (CAS No. 866866-49-1)

N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 866866-49-1, represents a class of molecules that combine heterocyclic scaffolds with amide functionalities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide is characterized by a spirocyclic system, which is a key feature that contributes to its complex chemical behavior. The spirocyclic core, specifically a spiro compound of a decalin ring and an azabicycloheptane ring, introduces rigidity and conformational constraints that can influence the compound's interactions with biological targets. This structural motif has been increasingly explored in the design of bioactive molecules due to its ability to mimic natural products and peptides.

In recent years, there has been a growing interest in spirocyclic compounds for their potential applications in medicinal chemistry. These compounds often exhibit enhanced binding affinity and selectivity when interacting with biological receptors. The presence of both phenyl and azaspiro groups in N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide suggests that it may possess properties suitable for modulation of various biological pathways. For instance, the amide group can serve as a hinge region for protein-protein interactions, while the aromatic rings can engage in π-stacking interactions with target proteins.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of a methyl-substituted benzene ring and a spirocyclic azabicycloheptane core provides a versatile platform for further chemical modifications. This allows chemists to explore different functional groups and linkers, ultimately leading to the development of novel therapeutic agents. The versatility of this scaffold makes it particularly attractive for libraries of compounds designed for high-throughput screening (HTS) to identify lead compounds for drug development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those containing nitrogen atoms within their structures. Nitrogen-containing heterocycles are known for their ability to form hydrogen bonds and participate in other forms of non-covalent interactions, which are crucial for effective binding to biological targets. In N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide, the presence of multiple nitrogen atoms in the spirocyclic system suggests that it may interact with biological targets through multiple hydrogen bonding networks, enhancing its potential as a pharmacological agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functional group transformations such as condensation reactions to introduce the amide moiety. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, can facilitate the construction of complex molecular architectures more efficiently.

The pharmacological evaluation of N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide is an ongoing area of research. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For example, the spirocyclic system could interact with enzymes involved in metabolic pathways or signal transduction cascades. Additionally, the presence of aromatic rings might allow the compound to bind to receptors mediating pain or inflammation.

In conclusion, N-(4-methylphenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.5dec-3-en-1-yl}acetamide (CAS No. 866866-49-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and rigid spirocyclic core make it an attractive candidate for further exploration as a lead compound or intermediate in drug development. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.